Cas no 2137732-79-5 (2-Pyridinemethanamine, 3-(3-bromophenyl)-6-methyl-)

2-Pyridinemethanamine, 3-(3-bromophenyl)-6-methyl-, is a brominated pyridine derivative with a substituted phenyl group, offering versatility in synthetic organic chemistry. Its structure features a reactive amine group and a bromine substituent, making it a valuable intermediate for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The methyl group at the 6-position enhances steric and electronic properties, influencing reactivity and selectivity in bond-forming processes. This compound is particularly useful in pharmaceutical and agrochemical research, where functionalized pyridines are often key scaffolds. Its well-defined molecular architecture ensures consistent performance in complex synthetic pathways, supporting the development of novel bioactive compounds.
2-Pyridinemethanamine, 3-(3-bromophenyl)-6-methyl- structure
2137732-79-5 structure
Product Name:2-Pyridinemethanamine, 3-(3-bromophenyl)-6-methyl-
CAS No:2137732-79-5
MF:C13H13BrN2
MW:277.159722089767
CID:5286257
Update Time:2025-06-13

2-Pyridinemethanamine, 3-(3-bromophenyl)-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinemethanamine, 3-(3-bromophenyl)-6-methyl-
    • Inchi: 1S/C13H13BrN2/c1-9-5-6-12(13(8-15)16-9)10-3-2-4-11(14)7-10/h2-7H,8,15H2,1H3
    • InChI Key: FPFFFCPVDHZDCF-UHFFFAOYSA-N
    • SMILES: C1(CN)=NC(C)=CC=C1C1=CC=CC(Br)=C1

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Additional information on 2-Pyridinemethanamine, 3-(3-bromophenyl)-6-methyl-

Comprehensive Overview of 2-Pyridinemethanamine, 3-(3-bromophenyl)-6-methyl- (CAS No. 2137732-79-5)

2-Pyridinemethanamine, 3-(3-bromophenyl)-6-methyl- (CAS No. 2137732-79-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyridine core substituted with a 3-bromophenyl group and a methyl group, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its brominated aromatic moiety could play a critical role in binding to biological targets.

In recent years, the demand for heterocyclic compounds like 2-Pyridinemethanamine, 3-(3-bromophenyl)-6-methyl- has surged, driven by advancements in medicinal chemistry and material science. This compound is often discussed in the context of small molecule inhibitors and catalysts, aligning with trends in personalized medicine and sustainable chemistry. Its CAS No. 2137732-79-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

One of the most common questions about 2-Pyridinemethanamine, 3-(3-bromophenyl)-6-methyl- revolves around its synthetic routes and purity standards. Laboratories prioritize high-purity batches (≥98%) for reproducible results, especially when investigating its structure-activity relationships (SAR). The bromine atom in its structure also makes it a candidate for further functionalization via cross-coupling reactions, a hot topic in modern organic synthesis.

From an industrial perspective, CAS No. 2137732-79-5 is often associated with high-value intermediates for APIs (Active Pharmaceutical Ingredients). Its stability under various conditions and compatibility with common reagents make it a versatile building block. Environmental considerations, such as green chemistry principles, are increasingly applied to its production, addressing concerns about waste reduction and energy efficiency.

In summary, 2-Pyridinemethanamine, 3-(3-bromophenyl)-6-methyl- represents a compelling case study in the intersection of chemical innovation and practical applications. Its CAS No. 2137732-79-5 serves as a gateway for researchers exploring novel therapeutic agents or functional materials, while its bromophenyl substitution continues to inspire new methodologies in synthetic chemistry.

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